Cas no 131043-40-8 (6H-Purin-6-one,2-amino-9-[2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,[1S-(1a,2a,3a,4b)]- (9CI))

• Product Name: 6H-Purin-6-one,2-amino-9-[2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,[1S-(1a,2a,3a,4b)]- (9CI)
• CAS No: 131043-40-8
• MF: C₁₁H₁₄FN₅O₃
• MW: 283.258965015411
• CID: 166140
• PubChem ID: 135856019
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-9-[2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,[1S-(1a,2a,3a,4b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-[2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,[1S-(1a,2a,3a,4b)]- (9CI)
• 2-amino-1,9-dihydro-9-(2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl)-6H-purin-6-one
• 2-amino-9-[2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
• 6H-Purin-6-one,2-amino-9-[2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-1,9-dihydro-,[1S-(1...
• 2-Afhcp
• 2-amino-9-[(2S,3S,4R)-2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-3,9-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl)-
• 131043-40-8
• 2-AMINO-9-[2-FLUORO-4-HYDROXY-3-(HYDROXYMETHYL)CYCLOPENTYL]-1H-PURIN-6-ONE
• CHEMBL173866
• 2-amino-9-[(1S,2R,3R,4S)-2-fluoro-4-hydroxy-3-(hydroxymethyl)cyclopentyl]-6,9-dihydro-1H-purin-6-one

• Inchi： 1S/C11H14FN5O3/c12-7-4(2-18)6(19)1-5(7)17-3-14-8-9(17)15-11(13)16-10(8)20/h3-7,18-19H,1-2H2,(H3,13,15,16,20)
• InChI Key： HZYCFCXWLCRNAY-UHFFFAOYSA-N
• SMILES： FC1C(CO)C(CC1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 283.108
• Monoisotopic Mass: 283.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 2.01
• Boiling Point: 665.7°Cat760mmHg
• Flash Point: 356.4°C
• Refractive Index: 1.853

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues